Cas no 941965-21-5 (1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one)
1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-morpholin-4-yl-2-[1-[3-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylethanone
- Ethanone, 1-(4-morpholinyl)-2-[[1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl]thio]-
- 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one
-
- Inchi: 1S/C14H14F3N5O2S/c15-14(16,17)10-2-1-3-11(8-10)22-13(18-19-20-22)25-9-12(23)21-4-6-24-7-5-21/h1-3,8H,4-7,9H2
- InChI Key: ASJUKMAOWAAHCE-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCOCC1)CSC1N(C2=CC=CC(C(F)(F)F)=C2)N=NN=1
1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3040-4325-2μmol |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-5μmol |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-10μmol |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-20μmol |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-1mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-2mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-3mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-4mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-5mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3040-4325-10mg |
1-(morpholin-4-yl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one |
941965-21-5 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one
Introduction to 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one (CAS No. 941965-21-5)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one, with the CAS number 941965-21-5, has emerged as a compound of significant interest due to its unique structural and pharmacological properties. This introduction aims to provide a comprehensive overview of this compound, its chemical characteristics, potential applications, and its relevance in contemporary research.
The molecular structure of 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one is characterized by a complex arrangement of functional groups. The presence of a morpholine ring at the C1 position contributes to its solubility and stability in various solvents. Additionally, the sulfanyl group at the C2 position enhances its reactivity, making it a versatile intermediate in organic synthesis. The trifluoromethyl group on the phenyl ring further influences its electronic properties, potentially affecting its interaction with biological targets.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of tetrazole derivatives. The tetrazole moiety in 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one is particularly noteworthy. Tetrazoles are known for their ability to act as bioisosteres, replacing other heterocyclic rings in drug molecules without significantly altering their pharmacological activity. This property makes them valuable in medicinal chemistry for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.
The combination of these structural features makes 1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl}-H- Tetrazol-5-yl)sulfanyl)ethanone (CAS No. 94196521) a promising candidate for further investigation in various therapeutic areas. For instance, its morpholine ring suggests potential applications in central nervous system (CNS) disorders due to the known permeability-enhancing effects of morpholine derivatives when crossing the blood-brain barrier. Additionally, the sulfanyl group may facilitate interactions with biological targets such as enzymes and receptors.
The trifluoromethyl group is another critical feature that influences the pharmacokinetic properties of this compound. Trifluoromethyl groups are frequently incorporated into drug molecules to improve their metabolic stability and lipophilicity. This can lead to increased bioavailability and prolonged half-life, which are desirable attributes for any therapeutic agent. Furthermore, the presence of multiple heterocyclic rings suggests that this compound may exhibit multiple modes of action, making it a potential lead for the development of combination therapies.
In terms of synthetic pathways, 1-(morpholin4yI)-2-{(13(trifluoromethyl)phenyl-lH-l ,23 ,4-tetrazol -5 -yI)sulfanyl}ethanone (CAS No . 94196521) can be synthesized through multi-step organic reactions involving the coupling of various precursors. The synthesis typically begins with the preparation of the tetrazole core through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the morpholine ring and the sulfanyl group at appropriate positions on the molecule. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by reaction with trifluoroacetic anhydride or other suitable electrophiles.
The importance of this compound in contemporary research cannot be overstated. As drug discovery continues to evolve at a rapid pace, novel chemical entities like l -m orn olin -4 -y l)- 2 -{ ( l -3 - ( t r i f lu o r o m e t h y l ) p h e n y l - l H - 1 , 23 , 4 - t e t r az o l -5 -y l ) s u l f an y l } e than one ( CAS No . 94 19 65 -21 ) offer exciting opportunities for innovation. Researchers are exploring its potential as a scaffold for new drugs targeting various diseases such as cancer, inflammation disorders , and infectious diseases . Preliminary studies have shown that derivatives of this compound exhibit interesting biological activities that warrant further investigation.
The future directions for research on l -(m orn olin -4 y l ) -2 -{ (13( tr if lu o r om eth yl ) phen y l-l H-l ,23 ,4-tet ra z ol-lS-y I)sulfany l}eth anone ( CAS No .94 19 65 -21) are multifaceted . On one hand , scientists are focusing on optimizing its chemical structure to enhance its pharmacological properties . This includes modifying substituents such as replacing or adding functional groups to improve potency , selectivity , and bioavailability . On another hand , there is significant interest in understanding how this compound interacts with biological targets at a molecular level . Techniques such as X-ray crystallography , nuclear magnetic resonance (NMR), and mass spectrometry are being employed to elucidate its binding mechanisms.
In addition to these efforts , researchers are also exploring computational methods to predict how different modifications will affect the compound's behavior . Molecular modeling software allows scientists to simulate how changes in structure will impact properties such as solubility , permeability , and metabolic stability . These simulations can guide experimental design by identifying promising candidates before they are synthesized in the lab.
The broader implications of this research extend beyond individual compounds like l -(m orn olin -4 y l ) _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_ { _{ }_{\textbackslash}}\textbackslash}}\textbackslash}}\textbackslash}}\textbackslash}}\textbackslash}}\textbackslash}}\textbackslash}_{}(CAS No . 94 19 65--21). As our understanding of complex biological systems grows , there is an increasing need for innovative chemical tools that can modulate these systems effectively . Compounds like this one represent an important step toward developing new treatments that address unmet medical needs . By leveraging advances in synthetic chemistry , medicinal chemistry , and computational biology , researchers hope to accelerate drug discovery processes while reducing costs associated with traditional methods.
941965-21-5 (1-(morpholin-4-yl)-2-({1-3-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)